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Compound of Interest

Compound Name: PP-55

Cat. No.: B114666

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
PP-55, a grade of polypropylene. Polypropylene is a thermoplastic polymer widely used in
laboratory settings for items such as containers, disposable labware, and packaging. While
generally considered non-hazardous, adherence to proper disposal protocols is crucial for
maintaining a safe and environmentally responsible laboratory environment.

Chemical and Physical Properties of Polypropylene
(PP)

Understanding the properties of polypropylene is the first step in ensuring its safe handling and
disposal.
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Property Value Citation(s)
Chemical Formula (CsHeé)n [1]
Appearance White-colored rugged solid [1]

Density 0.89 - 0.92 g/cm3 [11[2]
Melting Point 130-171°C [2]

Water Absorption Low (<0.01%) [2][3]

High resistance to acids,
Chemical Resistance alkalis, and many organic [11[3114]

solvents.

Attacked by oxidizing acids,
Susceptibility chlorinated hydrocarbons, and [3]
aromatics.

Immediate Safety and Handling Considerations

Under normal conditions of use, solid polypropylene is not considered a hazardous material.[5]
However, certain situations require specific safety measures:

» Molten Polypropylene: Contact with molten polypropylene will cause severe thermal burns. If
skin contact occurs, cool the affected area rapidly with cold water and seek immediate
medical attention. Do not attempt to remove the solidified polymer from the skin.[5][6]

o Thermal Decomposition: When heated to decomposition, polypropylene can emit irritating
gases and fumes, including carbon monoxide and carbon dioxide.[5][7] Ensure adequate
ventilation when heating or processing polypropylene.

o Dust Generation: Mechanical processes such as grinding or cutting can generate
polypropylene dust. While considered a "nuisance dust," high concentrations may cause
slight mechanical irritation to the eyes and respiratory tract.[8] Use appropriate personal
protective equipment (PPE), such as safety glasses and dust masks, in such scenarios.
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Standard Disposal Procedures: A Step-by-Step
Guide

The preferred and most environmentally responsible method for disposing of PP-55 is through
recycling. Landfilling should be considered a last resort.

Step 1: Segregation and Collection

Proper segregation is the foundation of an effective recycling program.

« |dentify PP-55 Waste: Polypropylene products are typically identified by the resin
identification code number 5 within a chasing arrows symbol.

» Designated Collection Bins: Establish clearly labeled collection bins specifically for PP-55
and other polypropylene waste. These bins should be separate from general waste and other
recyclable materials to prevent contamination.

¢ Rinsing and Cleaning: To the extent possible, rinse containers to remove any residual
chemical or biological material. This is critical for ensuring the quality of the recycled material
and the safety of waste handlers.

Step 2: On-Site Storage

o Storage Location: Store collected PP-55 waste in a designated, well-ventilated area away
from incompatible materials, direct sunlight, and sources of heat or ignition.[5][8]

o Container Integrity: Ensure that storage containers are in good condition and not overfilled to
prevent spills.

Step 3: Off-Site Disposal and Recycling

e Engage a Certified Waste Management Partner: Contract with a licensed waste
management company that specializes in plastic recycling. They will have the expertise and
facilities to handle the material appropriately.

o Transportation: The waste management partner will transport the collected PP-55 to a
materials recovery facility (MRF).
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» Recycling Process: At the MRF, the polypropylene will undergo a multi-step recycling

process:

o Sorting: Further separation from other plastics and contaminants.[9]

o Cleaning: Thorough washing to remove any remaining impurities.[9]

o Shredding: The cleaned polypropylene is shredded into small flakes or regrind.[9]

o Melting and Reforming: The shredded material is melted down and extruded into pellets,
which can then be used to manufacture new products.[10][11]

Experimental Workflow for PP-55 Disposal
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Caption: Workflow for the proper disposal and recycling of PP-55 from the laboratory to the
creation of new products.
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Caption: Decision-making process for the appropriate disposal route of PP-55 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://kdfeddersen.com/en/products/polymers/polypropylene
https://plaskolite.com/docs/default-source/sds/sds041_psk_pp.pdf
https://plastim.co.uk/wp-content/uploads/2019/07/Polypropylene-H-Safety-Data-Sheet.pdf
https://www.fishersci.com/store/msds?partNumber=AA45196HB&productDescription=PLYPROPLENE+SHEET+3.+300X300MM&vendorId=VN00024248&countryCode=US&language=en
https://www.acplasticsinc.com/media/documents/polypropylene%20sds.pdf
https://exirpolymer.com/polypropylene-recycling-process/
https://www.recyclingtoday.org/blogs/news/how-to-recycle-pp-a-complete-guide
https://www.wastetrade.com/resources/introduction-to-plastics/types-of-plastics/polypropylene-pp/
https://www.benchchem.com/product/b114666#pp-55-proper-disposal-procedures
https://www.benchchem.com/product/b114666#pp-55-proper-disposal-procedures
https://www.benchchem.com/product/b114666#pp-55-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

